Cas no 1326838-06-5 (1-[(2,5-dimethylphenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione)

1-[(2,5-Dimethylphenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a thienopyrimidine-based heterocyclic compound with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a fused thieno[3,2-d]pyrimidine core, substituted with a 2,5-dimethylbenzyl group at the 1-position and a 4-ethoxyphenyl moiety at the 3-position. This configuration may confer enhanced stability and selective binding properties, making it a candidate for further investigation in drug discovery. The ethoxy group could influence solubility and pharmacokinetic behavior, while the dimethylphenyl substitution may contribute to steric and electronic modulation. Its synthetic versatility allows for derivatization, enabling structure-activity relationship studies in targeted therapeutic areas.
1-[(2,5-dimethylphenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione structure
1326838-06-5 structure
Product Name:1-[(2,5-dimethylphenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
CAS No:1326838-06-5
MF:C23H24N2O3S
MW:408.513264656067
CID:5322690
Update Time:2025-10-30

1-[(2,5-dimethylphenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 1-[(2,5-dimethylphenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
    • Inchi: 1S/C23H24N2O3S/c1-4-28-19-9-7-18(8-10-19)25-22(26)21-20(11-12-29-21)24(23(25)27)14-17-13-15(2)5-6-16(17)3/h5-13,20-21H,4,14H2,1-3H3
    • InChI Key: KABHVSMFYLGMSE-UHFFFAOYSA-N
    • SMILES: S1C=CC2C1C(N(C1C=CC(=CC=1)OCC)C(N2CC1C=C(C)C=CC=1C)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 646
  • XLogP3: 4.2
  • Topological Polar Surface Area: 75.2

1-[(2,5-dimethylphenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Pricemore >>

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1-[(2,5-dimethylphenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Related Literature

Additional information on 1-[(2,5-dimethylphenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

1-[(2,5-dimethylphenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS No. 1326838-06-5): An Overview

1-[(2,5-dimethylphenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS No. 1326838-06-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrimidinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for the development of novel drugs targeting various diseases.

The core structure of 1-[(2,5-dimethylphenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione consists of a thienopyrimidinone scaffold with specific substituents that enhance its pharmacological properties. The 2,5-dimethylphenyl and 4-ethoxyphenyl groups are crucial for its biological activity and selectivity. These substituents not only contribute to the compound's stability but also influence its binding affinity to specific receptors or enzymes.

Recent studies have highlighted the potential of thienopyrimidinones in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that compounds with a similar structure to 1-[(2,5-dimethylphenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione exhibit potent anti-inflammatory and anti-cancer properties. The researchers found that these compounds effectively inhibit the activity of key enzymes involved in inflammatory pathways and cancer cell proliferation.

In another study published in the Bioorganic & Medicinal Chemistry Letters (2020), scientists investigated the potential of thienopyrimidinones as inhibitors of protein kinases. Protein kinases play a critical role in cellular signaling pathways and are often dysregulated in diseases such as cancer and neurodegenerative disorders. The study revealed that 1-[(2,5-dimethylphenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione and related compounds exhibit high selectivity and potency against specific protein kinases, making them attractive candidates for drug development.

The pharmacokinetic properties of 1-[(2,5-dimethylphenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione have also been studied extensively. Research conducted by a team at the University of California (2019) showed that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug reaches its target site in sufficient concentrations and remains active for an appropriate duration.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[(2,5-dimethylphenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione in treating various diseases. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. The compound's ability to target multiple pathways simultaneously makes it a versatile candidate for combination therapies.

In conclusion, 1-[(2,5-dimethylphenyl)methyl]-3-(4-ethoxyphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS No. 1326838-06-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a promising lead compound for the development of novel therapeutic agents. Ongoing research and clinical trials will further elucidate its potential applications and contribute to the advancement of healthcare.

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